Cas no 59860-99-0 ((11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione)
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione is a synthetic corticosteroid derivative with a modified pregnane backbone, featuring a 9-fluoro substitution and a 16-methyl group. Its triene structure at positions 1,4,16 enhances binding affinity to glucocorticoid receptors, while the 11β,21-dihydroxy groups contribute to anti-inflammatory and immunosuppressive activity. The fluorination at C-9 improves metabolic stability and potency, and the 16-methyl group reduces mineralocorticoid effects. This compound is of interest in pharmaceutical research for its potential in treating inflammatory and autoimmune conditions with reduced side effects compared to classical corticosteroids. Its structural features make it a candidate for targeted therapeutic applications.

59860-99-0 structure
Product name:(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
CAS No:59860-99-0
MF:C22H27FO4
MW:374.445790529251
CID:1617329
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties
Names and Identifiers
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- (9xi,11beta)-9-fluoro-11,21-dihydroxy-16-methylpregna-1,4,16-triene-3,20-dione
- (11β)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
- (8S,9R,10S,11S,13S,14S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-3-one
- (11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
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Computed Properties
- Exact Mass: 374.18941
Experimental Properties
- PSA: 74.6
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | F591115-100mg |
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione |
59860-99-0 | 100mg |
$ 2268.00 | 2023-09-07 | ||
TRC | F591115-10mg |
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione |
59860-99-0 | 10mg |
$ 283.00 | 2023-09-07 |
(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Related Literature
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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